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1,2-Benzenedicarboxylic acid, monopentyl ester 1,2-Benzenedicarboxylic acid, monopentyl ester Monopentyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of pentanol. It has a role as a xenobiotic metabolite, an anti-estrogen and a rat metabolite. It derives from a pentan-1-ol.
Brand Name: Vulcanchem
CAS No.: 24539-56-8
VCID: VC0127959
InChI: InChI=1S/C13H16O4/c1-2-3-6-9-17-13(16)11-8-5-4-7-10(11)12(14)15/h4-5,7-8H,2-3,6,9H2,1H3,(H,14,15)
SMILES: CCCCCOC(=O)C1=CC=CC=C1C(=O)O
Molecular Formula: C13H16O4
Molecular Weight: 236.26 g/mol

1,2-Benzenedicarboxylic acid, monopentyl ester

CAS No.: 24539-56-8

Reference Standards

VCID: VC0127959

Molecular Formula: C13H16O4

Molecular Weight: 236.26 g/mol

1,2-Benzenedicarboxylic acid, monopentyl ester - 24539-56-8

CAS No. 24539-56-8
Product Name 1,2-Benzenedicarboxylic acid, monopentyl ester
Molecular Formula C13H16O4
Molecular Weight 236.26 g/mol
IUPAC Name 2-pentoxycarbonylbenzoic acid
Standard InChI InChI=1S/C13H16O4/c1-2-3-6-9-17-13(16)11-8-5-4-7-10(11)12(14)15/h4-5,7-8H,2-3,6,9H2,1H3,(H,14,15)
Standard InChIKey FPGPRAKRYDSZAW-UHFFFAOYSA-N
SMILES CCCCCOC(=O)C1=CC=CC=C1C(=O)O
Canonical SMILES CCCCCOC(=O)C1=CC=CC=C1C(=O)O
Description Monopentyl phthalate is a phthalic acid monoester obtained by formal condensation of one of the carboxy groups of phthalic acid with the hydroxy group of pentanol. It has a role as a xenobiotic metabolite, an anti-estrogen and a rat metabolite. It derives from a pentan-1-ol.
Synonyms 1,2-Benzenedicarboxylic Acid 1-Pentyl Ester; 1,2-Benzenedicarboxylic Acid Monopentyl Ester; Phthalic Acid Monopentyl Ester; Phthalic Acid Pentyl Ester; Mono-n-pentyl Phthalate; Monoamyl Phthalate; MPP;
PubChem Compound 90531
Last Modified Nov 11 2021
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